Superior Dual AChE/BChE Potency vs. the Marketed Dual Inhibitor Rivastigmine
SB-1436 achieves a balanced dual inhibition profile with a 23.6-fold greater potency against AChE compared to rivastigmine, while maintaining comparable low-nanomolar BChE activity. This contrasts with rivastigmine's highly skewed selectivity, which heavily favors BChE over AChE .
| Evidence Dimension | Inhibitory potency against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) |
|---|---|
| Target Compound Data | AChE IC50 = 0.176 μM (176 nM); BChE IC50 = 0.37 μM (370 nM) |
| Comparator Or Baseline | Rivastigmine: AChE IC50 = 4.15 μM; BChE IC50 = 0.037 μM |
| Quantified Difference | SB-1436 is 23.6-fold more potent on AChE. It is 10-fold less potent on BChE, but delivers a more balanced dual profile (AChE/BChE ratio of 0.48 vs. 112.2 for rivastigmine). |
| Conditions | Ellman assay using Electrophorus electricus AChE (EeAChE) and equine serum BChE (eqBChE) for SB-1436; recombinant human enzymes for rivastigmine data from MedChemExpress. |
Why This Matters
A more balanced dual inhibitor profile is hypothesized to offer superior symptomatic and disease-modifying effects in Alzheimer's disease, making SB-1436 a more relevant tool compound for investigating dual target engagement compared to the unbalanced rivastigmine.
